(5-Cyanofuran-2-yl)boronic acid

• IUPAC Name: (5-cyanofuran-2-yl)boronic acid
• InChI: InChI=1S/C5H4BNO3/c7-3-4-1-2-5(10-4)6(8)9/h1-2,8-9H
• InChI Key: LCJDRKYWTRYVQS-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(O1)C#N)(O)O
• Molecular Formula: C5H4BNO3
• Molecular Weight: 136.90 g/mol
• CAS No.: 2070922-26-6

Description

“(5-Cyanofuran-2-yl)boronic acid” is a boronic acid derivative with the molecular formula C5H4BNO3. It is used as a reactant in various chemical reactions.

Synthesis Analysis

The synthesis of borinic acids, a subclass of organoborane compounds to which “this compound” belongs, relies on the addition of organometallic reagents to boranes or the reaction of triarylboranes with a ligand. The optimal conditions for the synthesis of tetracoordinated borinic acids require nine equivalents of boronic acids, in the presence of a bidentate ligand and K3PO4 in refluxing 1,4-dioxane.

Molecular Structure Analysis

The molecular weight of “this compound” is 136.9. More detailed structural analysis would require additional information or computational chemistry techniques.

Chemical Reactions Analysis

Boronic acids, including “this compound”, are used in cross-coupling reactions, such as the Suzuki-Miyaura cross-coupling. They can also interact with strong Lewis bases like fluoride or cyanide anions, leading to their utility in various sensing applications.

Physical and Chemical Properties Analysis

“this compound” has a molecular formula of C5H4BNO3 and a molecular weight of 136.9. Further details about its physical and chemical properties would require specific experimental data.

Future Directions

Boronic acids are increasingly utilized in diverse areas of research due to their unique properties. They have found applications in chemical biology, supramolecular chemistry, and biomedical applications. The exploration of novel chemistries using boron is expected to fuel emergent sciences.

Mechanism of Action

Target of Action

The primary target of (5-Cyanofuran-2-yl)boronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The boronic acid component of the compound interacts with formally nucleophilic organic groups, which are transferred from boron to palladium .

Mode of Action

This compound interacts with its targets through a process known as transmetalation . In this process, the boronic acid component of the compound transfers formally nucleophilic organic groups from boron to palladium . This interaction results in the formation of new carbon-carbon bonds, a key step in the SM cross-coupling reaction .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the SM cross-coupling reaction pathway . This pathway involves the formation of carbon-carbon bonds, which is a fundamental process in organic synthesis . The downstream effects of this pathway include the synthesis of a wide range of organic compounds .

Pharmacokinetics

Boronic acids are generally known for their stability and non-toxicity , which suggests that this compound may have favorable ADME properties.

Result of Action

The molecular result of the action of this compound is the formation of new carbon-carbon bonds through the SM cross-coupling reaction . This leads to the synthesis of a wide range of organic compounds

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the presence of certain salts can induce significant rate acceleration in the bond exchange process . Additionally, structural changes in saccharides can influence the binding affinity of boronic acids . These factors can potentially influence the efficacy and stability of this compound in its action environment.

Biochemical Analysis

Biochemical Properties

They can form cyclic esters with 1,2- or 1,3-diols, which leads to significant changes in fluorescence . This property has been utilized in various sensing applications .

Molecular Mechanism

The molecular mechanism of (5-Cyanofuran-2-yl)boronic acid is not well-defined. Boronic acids are known to participate in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . In this process, boronic acids undergo transmetalation, a process where they transfer a group to a metal .

Metabolic Pathways

Boronic acids are known to participate in Suzuki–Miyaura coupling, a reaction that forms carbon–carbon bonds .